4-Nitrobenzyl bromide
Cat. No. B041307
:
100-11-8
M. Wt: 216.03 g/mol
InChI Key: VOLRSQPSJGXRNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06630461B2
Procedure details
4-nitrobenzyl alcohol (6 g, 39 mmoles) is put into solution in dichloromethane (100 ml) and carbon tetrabromide (14.9 g, 45 mmoles) is added. Triphenylphosphine (11.8 g, 45 mmoles) is added in portions to the medium at 0° C. Then the mixture is agitated for 2 hours at ambient temperature. The solvent is evaporated off and the product obtained is purified on silica gel in an ethyl acetate/heptane mixture (1/2). It is obtained in the form of white needle-shaped crystals (7.2 g; 85%). Melting point: 97-98° C.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8]O)=[CH:6][CH:5]=1)([O-:3])=[O:2].C(Br)(Br)(Br)[Br:13].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>ClCCl>[Br:13][CH2:8][C:7]1[CH:10]=[CH:11][C:4]([N+:1]([O-:3])=[O:2])=[CH:5][CH:6]=1
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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|
Smiles
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[N+](=O)([O-])C1=CC=C(CO)C=C1
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Step Two
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Name
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Quantity
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14.9 g
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Type
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reactant
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Smiles
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C(Br)(Br)(Br)Br
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Step Three
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Name
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Quantity
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11.8 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Step Four
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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Then the mixture is agitated for 2 hours at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent is evaporated off
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the product obtained
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
is purified on silica gel in an ethyl acetate/heptane mixture (1/2)
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CUSTOM
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Type
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CUSTOM
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|
Details
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It is obtained in the form of white needle-shaped crystals (7.2 g; 85%)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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|
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Smiles
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BrCC1=CC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
